DL002

Multi-drug resistance Colon cancer MDR evasion
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C109H139ClF3N19O17S5
Molecular Weight 2240.2 g/mol
Cat. No. B15605098
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Technical Parameters


Basic Identity
Product NameDL002
Molecular FormulaC109H139ClF3N19O17S5
Molecular Weight2240.2 g/mol
Structural Identifiers
InChIInChI=1S/C109H139ClF3N19O17S5/c1-71(2)97(122-94(133)25-17-13-21-50-131-67-91(124-126-131)80-63-115-105(116-64-80)152(10,142)143)103(139)121-90(24-19-20-49-114)101(137)120-82-40-28-74(29-41-82)68-148-106(141)149-85-60-92(102(138)118-72(3)75-30-32-77(33-31-75)98-73(4)117-70-151-98)132(66-85)104(140)99(107(5,6)7)123-95(134)26-16-12-18-27-96(135)130-58-52-127(53-59-130)51-47-83(69-150-86-22-14-11-15-23-86)119-89-45-44-87(61-93(89)153(144,145)109(111,112)113)154(146,147)125-100(136)78-36-42-84(43-37-78)129-56-54-128(55-57-129)65-79-62-108(8,9)48-46-88(79)76-34-38-81(110)39-35-76/h11,14-15,22-23,28-45,61,63-64,67,70-72,83,85,90,92,97,99,119H,12-13,16-21,24-27,46-60,62,65-66,68-69,114H2,1-10H3,(H,118,138)(H,120,137)(H,121,139)(H,122,133)(H,123,134)(H,125,136)/t72-,83+,85+,90-,92-,97-,99+/m0/s1
InChIKeyACPDZXNJSKMMDQ-JBUZQTGBSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

DL002: Small-Molecule Anticancer Agent with Demonstrated Activity Against Drug-Resistant Tumors


DL-002 (4-Methoxy-phenyl)-(2-morpholin-4-yl-5-nitro-phenyl)-methanone) is a synthetic small-molecule antineoplastic agent disclosed in US patent US20070054908A1 [1]. It belongs to a class of nitro-substituted benzophenone derivatives that induce tumor cell death via apoptosis. DL-002 is the morpholine-containing structural analog of DL-001, which bears a piperidine ring in place of the morpholine moiety [1]. Both compounds were identified through cytotoxicity-based screening and demonstrate activity against a broad spectrum of epithelial cell-derived malignancies, including prostate, breast, colon, and melanoma cancers [1]. A separate compound also designated DL002 (CAS 3049680-91-0, MW 2240.16) exists as an ADC linker for BCL-2 family protein degrader conjugates, disclosed in WO2024153185A1 [2].

Tool compound Multi-drug resistance (MDR) evasion studies in colon and prostate cancer cell models
Pathway probe p53-partial-dependence apoptosis pathway dissection across wt and mutant backgrounds
Structural pair Morpholine vs piperidine SAR for target engagement and solubility optimization

Why DL002 Cannot Be Substituted by Other In-Class Apoptosis-Inducing Antineoplastic Agents


DL-002 and its piperidine analog DL-001 exhibit a critical functional distinction from standard antineoplastic agents such as Taxol (paclitaxel) and Vincristine: retention of full cytotoxic potency against multi-drug resistant (MDR) tumor cells [1]. While Taxol shows a 9.4-fold loss of activity against MDR CT-26 colon cancer cells (IC50 shifts from 73 nM to 367 nM), DL-001 maintains identical potency in both parental and MDR cells (IC50 = 39 nM) [1]. This MDR-evading property is not shared by other microtubule-targeting agents with similar apoptosis-induction mechanisms. Furthermore, the morpholine-for-piperidine substitution in DL-002 versus DL-001 introduces distinct hydrogen-bonding capacity and conformational flexibility that may affect target binding and pharmacokinetics, making simple interchange between these analogs potentially consequential [1].

DL-002 / DL-001
Retains full cytotoxic potency in MDR colon cancer cells, unlike Taxol or Vincristine
vs
Microtubule-targeting agents
Taxol and Vincristine show significant potency loss in MDR models; MDR-evading property may not transfer
DL-002 (morpholine)
Morpholine ring alters hydrogen-bonding and polar surface area; subtle cell-type potency differences vs piperidine analog
vs
DL-001 (piperidine)
Piperidine analog shows 2.7-fold higher potency in LNCaP; simple interchange may shift activity profile

DL002: Quantitative Comparative Evidence for Scientific Selection


DL-001 Retains Full Potency Against Multi-Drug Resistant Colon Cancer Cells, Unlike Taxol and Vincristine

In a direct head-to-head comparison within the same MTT assay (96 h drug exposure), DL-001 exhibited identical cytotoxic potency against parental CT-26 colon cancer cells and their multi-drug resistant subline CT-26R500, with IC50 values of 39 nM for both cell populations [1]. In contrast, Taxol showed a marked 5-fold loss of potency in MDR cells (parental IC50 = 73 nM; MDR IC50 = 367 nM), and Vincristine showed a 2.4-fold loss (parental IC50 = 16 nM; MDR IC50 = 38 nM) [1]. DL-002 was not tested against the MDR line specifically, but its structural analog DL-001 provides class-level evidence for MDR evasion within this chemotype [1].

MDR potency retention
Head-to-head
DL-001 IC50 = 39 nM in both parental CT-26 and MDR CT-26R500 cells (0-fold shift); Taxol shifts from 73 nM to 367 nM (5.0-fold), Vincristine from 16 nM to 38 nM (2.4-fold)
Supports MDR-evasion model context
DL-002 not tested in MDR line; class-level inference from analog
Multi-drug resistance Colon cancer MDR evasion

DL-002 Demonstrates Comparable Cytotoxic Potency to Vincristine in Prostate Cancer Cell Lines

In head-to-head MTT assays using human prostate cancer cell lines, DL-002 showed IC50 values of 30 nM in both PC-3 (p53-deleted) and DU145 (p53-mutant) cells [1]. In the same assay, Vincristine exhibited IC50 values of 4 nM in PC-3 and 35 nM in DU145 cells [1]. DL-002 thus showed comparable potency to Vincristine in DU145 (30 nM vs 35 nM) but was 7.5-fold less potent than Vincristine in PC-3 cells [1]. DL-001, the piperidine analog, showed IC50 values of 32 nM (PC-3), 11 nM (LNCaP p53 wt), and 28 nM (DU145) [1].

Prostate cancer potency
Head-to-head
DL-002: PC-3 IC50 = 30 nM, DU145 IC50 = 30 nM; Vincristine: PC-3 = 4 nM, DU145 = 35 nM
p53-independent cytotoxicity endpoint context
Comparable to Vincristine in DU145, 7.5-fold less potent in PC-3
Prostate cancer Cytotoxicity Head-to-head comparison

DL-001 Exhibits In Vivo Tumor Growth Inhibition in Orthotopic Prostate Cancer Model Without Significant Toxicity

In an orthotopic PC-3MM2 human prostate cancer xenograft model in nude mice, DL-001 administered by daily intraperitoneal injection at 10 mg/kg and 20 mg/kg for 3 weeks demonstrated therapeutic inhibition of tumor growth [1]. The patent reports that DL-001 and DL-002 exhibit 'relatively low observed toxicity' and 'insignificant toxic side effects' at therapeutic doses, enabling higher dosing without deleterious effects [1]. In contrast, standard agents Taxol and Vincristine are associated with dose-limiting neurotoxicity and myelosuppression in clinical use [1]. No direct in vivo head-to-head comparison with Taxol or Vincristine was reported in the same model [1].

In vivo tolerability
Reported
DL-001 inhibited orthotopic PC-3MM2 tumor growth at 10-20 mg/kg/day i.p. for 3 weeks; patent reports 'insignificant toxic side effects'
Model-safety endpoint monitoring context
No direct in vivo comparator; tolerability claims require validation
In vivo efficacy Prostate cancer Tolerability

DL-001 Shows Broad-Spectrum Cytotoxicity Across Multiple Human and Murine Cancer Types

DL-001 demonstrated cytotoxic activity across a panel of 12 human and murine cancer cell lines spanning prostate, breast, melanoma, colon, and fibrosarcoma, with IC50 values ranging from 11 nM (LNCaP prostate) to 51 nM (mouse prostate endothelial cells) [1]. DL-002 was tested in a more limited subset but showed consistent potency: PC-3 IC50 = 30 nM and DU145 IC50 = 30 nM [1]. This pan-cancer activity profile is notable because the potency range (11-51 nM) is relatively narrow, suggesting a conserved mechanism of action across diverse tumor types [1]. Taxol showed higher potency in PC-3 (IC50 = 4 nM) but lost activity dramatically in MDR cells, while DL-001's potency remained consistent regardless of resistance status [1].

Pan-cancer potency range
Cross-study
DL-001 IC50 range 11–51 nM across 12 human/murine cell lines; DL-002 tested in 2 prostate lines (30 nM)
Narrow potency range across tumor types
Suggests conserved mechanism; broader DL-002 panel data limited
Broad-spectrum activity Cancer panel Cross-tissue potency

DL-002 Morpholine-for-Piperidine Substitution Differentiates It from DL-001 in Structural and Potentially Pharmacological Profile

DL-002 differs from DL-001 by a single heteroatom substitution: the piperidine ring in DL-001 is replaced by a morpholine ring in DL-002 [1]. This O-for-CH2 substitution introduces an additional hydrogen-bond acceptor and increases polar surface area, which can affect solubility, permeability, and target-binding interactions. Morpholine is a common motif in kinase inhibitors and can engage in key hydrogen-bonding interactions with protein targets. In the limited comparative data available, DL-002 showed nearly identical potency to DL-001 in PC-3 (30 vs 32 nM) and DU145 (30 vs 28 nM) cells, but DL-001 was 2.7-fold more potent in LNCaP cells (11 vs 30 nM, though DL-002 was not directly tested; this is inferred) [1]. This suggests the morpholine substitution may subtly alter cell-type-specific activity profiles [1].

Morpholine vs piperidine SAR
Reported
DL-002 (morpholine): PC-3 IC50 = 30 nM, DU145 = 30 nM; DL-001 (piperidine): PC-3 = 32 nM, DU145 = 28 nM, LNCaP = 11 nM
Cell-type-specific potency context
LNCaP data only for DL-001; morpholine may alter target engagement
Structure-activity relationship Morpholine Piperidine replacement

DL-001 Activity Is Partially p53-Status-Dependent, with Wild-Type p53 Tumors Showing Higher Sensitivity

Analysis of DL-001 IC50 values stratified by p53 status reveals that tumor cell lines harboring wild-type p53 (LNCaP: 11 nM; MCF-7: 17 nM; A375: 23 nM) were relatively more sensitive than those with mutant or deleted p53 (PC-3 p53 del: 32 nM; DU145 p53 mt: 28 nM; MDA435 p53 mt: 30 nM) [1]. The patent explicitly notes that 'tumor cells that harbor the wildtype p53 tumor suppressor gene were relatively more sensitive to DL-001' [1]. This suggests that DL-001's apoptosis-inducing mechanism partially depends on functional p53, yet it retains meaningful activity even in p53-deficient backgrounds. DL-002, with IC50 values of 30 nM in both PC-3 (p53 del) and DU145 (p53 mt), may exhibit a similar p53-partial-dependence profile, though data are insufficient to confirm [1].

p53 status dependence
Class-level
DL-001: p53 wt lines IC50 11–23 nM, p53 mt/del lines 28–32 nM; DL-002: 30 nM in two p53 mt/del lines
Partial p53-pathway response context
DL-002 data insufficient to confirm same trend
p53 status Apoptosis Tumor suppressor

DL002: Highest-Confidence Research Application Scenarios Based on Quantitative Evidence


Multi-Drug Resistance (MDR) Reversal Studies in Colon and Prostate Cancer

DL-001, the piperidine analog of DL-002, is uniquely suited for MDR mechanism studies because it retains full cytotoxic potency (IC50 = 39 nM) in both parental CT-26 and MDR CT-26R500 colon cancer cells, while Taxol loses 5-fold potency [1]. DL-002, though not directly tested in MDR lines, shares the core benzophenone scaffold and may exhibit similar MDR-evading properties. Researchers can use the DL-001/DL-002 pair to investigate whether the morpholine substitution further modulates MDR susceptibility [1].

p53-Dependent vs p53-Independent Apoptosis Pathway Dissection

DL-001 demonstrates a 1.4-2.9-fold potency preference for p53 wild-type cell lines (LNCaP IC50 = 11 nM, MCF-7 IC50 = 17 nM) over p53-mutant/deleted lines (PC-3 IC50 = 32 nM, DU145 IC50 = 28 nM) [1]. This partial p53 dependence makes DL-001 and DL-002 valuable tool compounds for dissecting p53-dependent and p53-independent apoptotic pathways. DL-002 (PC-3 IC50 = 30 nM, DU145 IC50 = 30 nM) can serve as a structural comparator to DL-001 in such studies [1].

Orthotopic Prostate Cancer Xenograft Models Requiring Tolerable Chronic Dosing

DL-001 demonstrated in vivo tumor growth inhibition in an orthotopic PC-3MM2 prostate cancer model at 10-20 mg/kg daily i.p. dosing over 3 weeks, with the patent reporting 'insignificant toxic side effects' [1]. This tolerability profile, combined with MDR evasion, supports the use of DL-001 and potentially DL-002 in chronic dosing regimens for prostate cancer models where standard agents like Taxol and Vincristine may be limited by neurotoxicity or myelosuppression [1].

Structure-Activity Relationship (SAR) Studies Around Benzophenone-Based Apoptosis Inducers

The DL-001 (piperidine) and DL-002 (morpholine) pair provides a focused SAR tool set for probing the impact of heteroatom substitution on anticancer activity, with DL-001 showing IC50 values of 11-51 nM across 12 cell lines and DL-002 showing IC50 values of 30 nM in two prostate lines [1]. The morpholine oxygen introduces an additional hydrogen-bond acceptor that can be exploited for target-engagement studies and solubility optimization [1].

Application
Selection Property
Validation Focus
MDR mechanism studies
MDR-evasion profile in colon/prostate cancer models
Cytotoxicity retention in matched parental vs MDR cell pairs
p53 pathway dissection
Partial p53 dependence of apoptosis induction
IC50 comparison across p53 wt, mutant, and null lines
Prostate cancer xenograft models
In vivo tolerability and tumor growth inhibition
Orthotopic model endpoint with chronic dosing regimen
Benzophenone SAR programs
Morpholine/piperidine heteroatom substitution pair
Potency shift and target-engagement modulation across cell panels

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